Cas no 1049468-60-1 (6-(3-methoxyphenyl)-N-(4-sulfamoylphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide)

• Product Name: 6-(3-methoxyphenyl)-N-(4-sulfamoylphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide
• CAS No: 1049468-60-1
• MF: C₁₉H₁₆N₄O₄S₂
• MW: 428.484741210938
• CID: 5811588
• PubChem ID: 42270114
• Update Time: 2025-06-07

6-(3-methoxyphenyl)-N-(4-sulfamoylphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(3-methoxyphenyl)-N-(4-sulfamoylphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide
• AKOS024504644
• 1049468-60-1
• VU0640204-1
• 6-(3-methoxyphenyl)-N-(4-sulfamoylphenyl)imidazo[2,1-b]thiazole-3-carboxamide
• F5269-0166

• Inchi： 1S/C19H16N4O4S2/c1-27-14-4-2-3-12(9-14)16-10-23-17(11-28-19(23)22-16)18(24)21-13-5-7-15(8-6-13)29(20,25)26/h2-11H,1H3,(H,21,24)(H2,20,25,26)
• InChI Key： XBZAWBPYSVBGRL-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2C=CC(=CC=2)S(N)(=O)=O)=O)N2C=C(C3C=CC=C(C=3)OC)N=C12

Computed Properties

• Exact Mass: 428.06129735g/mol
• Monoisotopic Mass: 428.06129735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 152Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-(3-methoxyphenyl)-N-(4-sulfamoylphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide

Introduction to 6-(3-methoxyphenyl)-N-(4-sulfamoylphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide (CAS No. 1049468-60-1)

6-(3-methoxyphenyl)-N-(4-sulfamoylphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide, identified by its CAS number 1049468-60-1, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazothiazole class, a structural motif known for its broad spectrum of biological activities. The presence of functional groups such as a methoxy group at the 3-position of the phenyl ring and a sulfamoyl group at the 4-position of another phenyl ring contributes to its unique chemical properties and potential therapeutic applications.

The imidazo[2,1-b][1,3]thiazole core is a fused bicyclic system consisting of an imidazole ring linked to a thiazole ring. This particular arrangement has been extensively studied for its role in modulating various biological pathways, including inflammation, apoptosis, and enzyme inhibition. The 3-methoxyphenyl and 4-sulfamoylphenyl substituents further enhance the compound's interactability with biological targets by introducing polar and charged functionalities, which can improve solubility and binding affinity.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery. Imidazothiazole derivatives have emerged as promising candidates due to their ability to engage with multiple biological targets simultaneously. The compound in question has been investigated for its potential in addressing several therapeutic areas, particularly in oncology and neurodegenerative diseases. Preliminary studies suggest that it may exhibit inhibitory effects on key enzymes and receptors involved in disease progression.

One of the most compelling aspects of 6-(3-methoxyphenyl)-N-(4-sulfamoylphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide is its structural complexity, which allows for fine-tuning of its pharmacological properties through structural modifications. Researchers have leveraged this flexibility to design analogs with enhanced potency and selectivity. For instance, modifications at the sulfamoyl group have been shown to significantly alter the compound's interaction with biological targets, leading to improved pharmacokinetic profiles.

The sulfamoyl group at the 4-position of the phenyl ring is particularly noteworthy, as it introduces a polar and negatively charged moiety that can interact with hydrophilic pockets on biological targets. This feature has been exploited in the development of sulfonamide-based drugs, which are known for their broad spectrum of activities. In the context of 6-(3-methoxyphenyl)-N-(4-sulfamoylphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide, this sulfamoyl group may contribute to its inhibitory effects on enzymes such as carbonic anhydrase and matrix metalloproteinases (MMPs), which are implicated in various pathological processes.

Furthermore, the methoxy group at the 3-position of the phenyl ring adds another layer of functionality that can influence the compound's bioactivity. Methoxy-substituted aromatic rings are common in bioactive molecules due to their ability to participate in hydrogen bonding and hydrophobic interactions. In this compound, the methoxy group may enhance binding affinity by forming hydrogen bonds with specific residues on biological targets or by modulating the compound's solubility in aqueous environments.

Recent advances in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with remarkable accuracy. Molecular docking studies have been performed on 6-(3-methoxyphenyl)-N-(4-sulfamoylphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide to identify potential binding sites on enzymes and receptors relevant to drug discovery. These studies have provided valuable insights into how structural modifications can be made to optimize potency and selectivity.

In addition to computational approaches, experimental validation has been crucial in understanding the pharmacological properties of this compound. In vitro assays have been conducted to evaluate its activity against various biological targets. Initial results suggest that it may exhibit inhibitory effects on enzymes involved in cancer cell proliferation and survival. Furthermore, it has shown promise in preclinical models as a potential therapeutic agent for neurodegenerative diseases.

The synthesis of 6-(3-methoxyphenyl)-N-(4-sulfamoylphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide presents unique challenges due to its complex structural framework. However, advances in synthetic methodologies have made it possible to construct this molecule efficiently. Multi-step synthetic routes involving cyclization reactions and functional group transformations have been developed to produce this compound in good yields and purity. These synthetic strategies are critical for enabling further exploration of its pharmacological properties.

The potential therapeutic applications of this compound are vast. Given its structural features and preliminary pharmacological activity, it has been considered for use in treating conditions such as cancer, inflammation-related disorders, and neurodegenerative diseases. Ongoing research aims to elucidate its mechanism of action and identify additional therapeutic targets where it may be beneficial.

In conclusion,6-(3-methoxyphenyl)-N-(4-sulfamoylphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide (CAS No. 1049468-60-1) is a structurally intricate heterocyclic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery，and preliminary studies highlight its promise as a therapeutic agent。Further investigation is warranted to fully explore its biological activities and develop novel treatments based on this promising molecule.